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Thiocyclam Hydrogen Oxalate: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

Abstract
Thiocyclam hydrogen oxalate, the oxalate salt of the pro-insecticide thiocyclam, is a

nereistoxin analogue insecticide. While a detailed crystal structure analysis of this compound is

not publicly available in peer-reviewed literature, this technical guide consolidates available

data on its chemical and physical properties, synthesis, and mechanism of action. This

document is intended to serve as a comprehensive resource for researchers and professionals

in the fields of entomology, neurobiology, and pesticide development.

Introduction
Thiocyclam hydrogen oxalate is a synthetic insecticide that acts as a selective antagonist of

nicotinic acetylcholine receptors (nAChRs) in the insect nervous system.[1] As a nereistoxin

analogue, it belongs to a class of insecticides known for their efficacy against a range of

agricultural pests.[2] This guide provides a summary of the known scientific data regarding

thiocyclam hydrogen oxalate, with a focus on its chemical properties, synthesis pathways,

and biological mode of action.
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Physicochemical Properties
A collection of key physicochemical properties of thiocyclam hydrogen oxalate is presented

in Table 1. This data has been compiled from various chemical databases and supplier

information.

Table 1: Physicochemical Properties of Thiocyclam Hydrogen Oxalate

Property Value Source(s)

Molecular Formula C₇H₁₃NO₄S₃ [3]

Molecular Weight 271.4 g/mol [3]

CAS Number 31895-22-4 [3]

Appearance Colorless and odorless crystals [4]

Melting Point 125-128 °C (decomposition) [4]

Vapor Pressure 5.3 x 10⁻² Pa (at 20 °C) [4]

Water Solubility 84 g/L (at 23 °C) [4]

pKa 3.95 (acid), 7.0 (base) [5]

InChIKey
ICTQUFQQEYSGGJ-

UHFFFAOYSA-N
[3]

Synthesis of Thiocyclam Hydrogen Oxalate
The synthesis of thiocyclam hydrogen oxalate is a multi-step process that begins with the

formation of the thiocyclam free base, which is then converted to its hydrogen oxalate salt.[1]

The core of the synthesis is the creation of the 1,2,3-trithiane ring structure.[1] An industrial

method utilizes disosultap (2-N,N-dimethylamino-1,3-propanediol thiosulfate) as a precursor,

which undergoes a cyclocondensation reaction with a sulfur source, such as sodium sulfide.[1]

Experimental Protocol for Synthesis
While specific laboratory-scale protocols for a full crystal structure analysis are unavailable, a

general industrial synthesis process can be outlined as follows:
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Cyclization: The precursor, disosultap, is reacted with a sulfur source (e.g., sodium sulfide) in

a cyclocondensation reaction to form the thiocyclam free base.[1]

Extraction: The resulting thiocyclam free base, which may be in an oily layer, is isolated.

Salt Formation: The isolated thiocyclam free base is heated to 20-30°C, followed by the

addition of oxalic acid.[1] The mixture is then heated further to 40-60°C for 0.5 to 2 hours to

facilitate the precipitation of thiocyclam hydrogen oxalate.[1]

Purification: The precipitated product can be purified by recrystallization from polar solvents

like methanol or dimethyl sulfoxide (DMSO) to achieve high purity.[1]

A patent describes a process where 4-(N,N-dimethylamino)-1,2-dithiolane (nereistoxin) is

reacted with an alkali metal salt of a polythionate in a two-phase system at a pH of 7-9 and

temperatures between 0 and 60°C. The resulting thiocyclam is then precipitated from the

organic phase as the hydrogen oxalate salt by adding oxalic acid in an aprotic solvent.[6]
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Synthesis of Thiocyclam Hydrogen Oxalate.

Mechanism of Action
Thiocyclam hydrogen oxalate functions as a pro-insecticide, meaning it is converted into its

active form, nereistoxin, within the insect's body.[7] Nereistoxin is a potent and selective

antagonist of the nicotinic acetylcholine receptors (nAChRs) in the insect central nervous

system.[1][2]
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The mechanism of action involves the blockage of the nAChR ion channel.[2][8] In the nervous

system, acetylcholine is a key neurotransmitter that binds to nAChRs, causing the ion channel

to open and leading to nerve excitation. By blocking this channel, nereistoxin prevents the

binding of acetylcholine and disrupts nerve signal transmission, leading to paralysis and

eventual death of the insect.[2] Interestingly, at low concentrations, thiocyclam can act as a

nicotinic acetylcholine receptor agonist, mimicking the action of acetylcholine and causing initial

stimulation of the nervous system.[1]
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Mode of Action of Thiocyclam Hydrogen Oxalate.
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Conclusion
While the precise three-dimensional arrangement of atoms in the crystalline state of

thiocyclam hydrogen oxalate remains to be publicly detailed, this guide provides a thorough

summary of its known chemical and biological characteristics. The information presented on its

physicochemical properties, synthesis, and mechanism of action as a nicotinic acetylcholine

receptor antagonist offers a valuable resource for the scientific community. Further research to

elucidate the crystal structure would provide deeper insights into its structure-activity

relationship and could aid in the design of new and more effective insecticides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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